Cas no 7475-94-7 (naphthalene, 2,3-dimethyl-, compd. with 2,4,6-trinitrophenol (1:1))

naphthalene, 2,3-dimethyl-, compd. with 2,4,6-trinitrophenol (1:1) structure
7475-94-7 structure
Product Name:naphthalene, 2,3-dimethyl-, compd. with 2,4,6-trinitrophenol (1:1)
CAS No:7475-94-7
MF:C18H15N3O7
MW:385.327604532242
CID:862312
PubChem ID:343913
Update Time:2025-04-19

naphthalene, 2,3-dimethyl-, compd. with 2,4,6-trinitrophenol (1:1) Chemical and Physical Properties

Names and Identifiers

    • naphthalene, 2,3-dimethyl-, compd. with 2,4,6-trinitrophenol (1:1)
    • 2,3-dimethylnaphthalene,2,4,6-trinitrophenol
    • NSC400527
    • DTXSID70322125
    • NSC-400527
    • 7475-94-7
    • Inchi: 1S/C12H12.C6H3N3O7/c1-9-7-11-5-3-4-6-12(11)8-10(9)2;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h3-8H,1-2H3;1-2,10H
    • InChI Key: GZNKYFHCCBEVCF-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].C12C=CC=CC1=CC(C)=C(C)C=2

Computed Properties

  • Exact Mass: 385.09105
  • Monoisotopic Mass: 385.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 0
  • Complexity: 424
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 158Ų

Experimental Properties

  • Boiling Point: 303.6°C at 760 mmHg
  • Flash Point: 133.9°C
  • PSA: 149.65

naphthalene, 2,3-dimethyl-, compd. with 2,4,6-trinitrophenol (1:1) Related Literature

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.